4-(Benzyl(ethyl)amino)benzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-(Benzyl(ethyl)amino)benzaldehyde involves multi-step chemical processes that yield a variety of structurally related molecules. For example, the synthesis of novel pyrimidine derivatives from related benzaldehyde and ethyl cyanoacetate showcases the versatility in synthesizing complex molecules from simpler precursors (Quiroga et al., 1999). Additionally, the preparation of heterotelechelic poly(ethylene glycol) derivatives having alpha-benzaldehyde and omega-pyridyl disulfide groups illustrates the use of ring-opening polymerization and subsequent modifications to introduce specific functional groups (Akiyama et al., 2004).
Molecular Structure Analysis
The molecular structure and geometries of related compounds are often optimized using computational methods, such as the B3LYP density functional theory method, to understand their structural characteristics in detail. For instance, the structural analysis of azo-benzoic acids reveals insights into acid-base dissociation and azo-hydrazone tautomerism in solution, influenced by solvent composition and pH (Baul et al., 2009).
Chemical Reactions and Properties
Physical Properties Analysis
The physical properties of this compound and its derivatives, such as melting points and solubility, are crucial for their application in various fields. The synthesis and characterization of related compounds provide valuable data on their physical properties, essential for understanding their behavior in different environments.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are vital for the application of this compound in synthetic chemistry and materials science. Studies on the fluorescence color change and aggregation-induced emission of related compounds highlight their potential in sensor and optoelectronic applications (Kurita et al., 2013).
Scientific Research Applications
Optical Nonlinear Properties and Optical Limiting
4-(Benzyl(ethyl)amino)benzaldehyde derivatives have been studied for their optical nonlinear properties. For instance, Schiff base compounds synthesized from ethyl-4-amino benzoate have demonstrated significant nonlinear refractive indices. These properties make such compounds potential candidates for applications in optical limiting (OL), a technique used to protect optical sensors and human eyes from intense light sources (Abdullmajed et al., 2021).
Catalysis in Organic Synthesis
Derivatives of this compound have applications in catalyzing various organic reactions. For example, the use of these derivatives as chiral ligands in the enantioselective addition of diethylzinc to aldehydes has been reported. This catalysis is crucial in synthesizing chiral secondary alcohols, which are valuable in the pharmaceutical industry (Asami et al., 2015).
Biosynthesis and Renewable Production
There is significant interest in the biosynthesis of benzyl alcohol, an aromatic hydrocarbon derived from benzaldehyde, for use in pharmaceuticals, cosmetics, and other industries. The de novo biosynthesis of benzyl alcohol from glucose, involving intermediate steps like the production of benzaldehyde, has been explored in engineered Escherichia coli (Pugh et al., 2015).
Solid Phase Organic Synthesis
In the field of solid phase organic synthesis, benzaldehyde derivatives are investigated as linkers. Reductive amination of these aldehydes with primary amines leads to benzylic secondary amines. This approach is significant in the preparation of complex organic molecules, including pharmaceuticals (Swayze, 1997).
Renewable Chemical Production
Innovations in renewable chemical production include the synthesis of benzyl alcohol from renewable sources. This involves transforming glucose into benzaldehyde, which is then reduced to benzyl alcohol. Such processes are gaining attention for their potential in sustainable and eco-friendly chemical production (Liu et al., 2020).
Safety and Hazards
properties
IUPAC Name |
4-[benzyl(ethyl)amino]benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO/c1-2-17(12-14-6-4-3-5-7-14)16-10-8-15(13-18)9-11-16/h3-11,13H,2,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVBIDCBDRUUGEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10300240 | |
Record name | 4-[Benzyl(ethyl)amino]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10300240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67676-47-5 | |
Record name | 4-[Ethyl(phenylmethyl)amino]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67676-47-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 135484 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067676475 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 67676-47-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135484 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-[Benzyl(ethyl)amino]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10300240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzaldehyde, 4-[ethyl(phenylmethyl)amino] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.126.376 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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